Cas no 123507-65-3 (Propanedioic acid, iodo-, dimethyl ester)

• Product Name: Propanedioic acid, iodo-, dimethyl ester
• CAS No: 123507-65-3
• MF: C₅H₇IO₄
• MW: 258.011154413223
• CID: 1215820
• PubChem ID: 11459566
• Update Time: 2025-04-20

Propanedioic acid, iodo-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, iodo-, dimethyl ester
• dimethyl 2-iodopropanedioate
• DTXSID30466599
• 123507-65-3

• Inchi： 1S/C5H7IO4/c1-9-4(7)3(6)5(8)10-2/h3H,1-2H3
• InChI Key： MINFFKUCEJYMSK-UHFFFAOYSA-N
• SMILES： IC(C(=O)OC)C(=O)OC

Computed Properties

• Exact Mass: 257.93891g/mol
• Monoisotopic Mass: 257.93891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.6Ų